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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylhexane

Cat. No.: B12641242 Get Quote

An In-depth Technical Guide to 2,2,4,4-
Tetramethylhexane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the molecular structure,

formula, and physicochemical properties of 2,2,4,4-tetramethylhexane. As a highly branched

alkane, this compound serves as a valuable reference standard in various analytical

applications, particularly in chromatography and spectroscopy, and is of interest in studies

involving hydrocarbon properties and behavior.

Molecular Identity and Structure
2,2,4,4-Tetramethylhexane is a saturated acyclic hydrocarbon. It is an isomer of decane,

characterized by a hexane main chain with four methyl group substituents.

Molecular Formula: C₁₀H₂₂[1][2][3]

IUPAC Name: 2,2,4,4-Tetramethylhexane[2]

CAS Registry Number: 51750-65-3[1][2][3]

SMILES: CCC(C)(C)CC(C)(C)C[2]
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InChIKey: PXHNHTBJHHSVPT-UHFFFAOYSA-N[2][3]

The structural arrangement consists of a six-carbon hexane backbone. Two methyl groups are

attached to the second carbon atom (C2), and two methyl groups are attached to the fourth

carbon atom (C4). This high degree of branching, particularly the presence of two quaternary

carbon centers, significantly influences its physical properties, such as its boiling point and

density, when compared to its linear isomer, n-decane.

Figure 1: Molecular Structure of 2,2,4,4-Tetramethylhexane

Physicochemical and Analytical Data
The quantitative properties of 2,2,4,4-tetramethylhexane are summarized in the table below.

These values are critical for its application as a standard in analytical chemistry and for

predicting its behavior in various chemical systems.

Property Value Reference(s)

Molecular Weight 142.28 g/mol [1][2]

Boiling Point 153 °C [1]

Density 0.747 g/mL [1]

Refractive Index 1.421 [1]

Molar Volume 190.5 mL/mol [1]

Critical Temperature 318 °C [1]

Critical Pressure 18.7 atm [1]

Kovats Retention Index
889 (Standard non-polar

column)
[2]

Experimental Protocols
A detailed, peer-reviewed synthesis protocol specifically for 2,2,4,4-tetramethylhexane is not

readily available in the public literature. This is common for simple, non-novel alkanes which

may be synthesized via established but unpublished methods.
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However, a plausible synthetic route can be inferred from methodologies used for structurally

similar, highly branched alkanes. The synthesis of the closely related compound, 2,2,4,4-

tetramethylpentane, has been documented and involves the reaction of an organometallic

reagent with a suitable alkyl halide.[4]

General Plausible Methodology (based on synthesis of 2,2,4,4-tetramethylpentane):

A potential synthesis could involve a coupling reaction between an organometallic compound,

such as tert-butylmagnesium chloride (a Grignard reagent) or tert-butyllithium, and a

haloalkane, such as 1-chloro-2,2-dimethylpropane. This type of nucleophilic substitution would

form the C3-C4 bond in the target molecule.

Example Reaction Scheme (Hypothetical):

2,2-dimethyl-1-chloropropane + tert-butylmagnesium chloride → 2,2,4,4-tetramethylhexane +

MgCl₂

Purification Protocol:

Following the reaction, a standard purification procedure would be necessary. The crude

product would likely be subjected to the following steps:

Washing: The reaction mixture would be washed with a dilute acid solution to quench any

remaining organometallic reagent, followed by washes with water and a sodium bicarbonate

solution to neutralize any acid.[4]

Drying: The organic layer would be separated and dried over an anhydrous drying agent like

magnesium sulfate or calcium chloride.[4]

Distillation: The final product would be purified by fractional distillation to separate it from any

remaining starting materials, solvents, or byproducts.[4]

It must be emphasized that this is a generalized protocol for a similar compound and not a

cited, validated procedure for 2,2,4,4-tetramethylhexane. Researchers should develop a

specific protocol based on established organometallic coupling principles and conduct

appropriate safety and hazard assessments.
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Logical Relationships in Chemical Classification
To understand the context of 2,2,4,4-tetramethylhexane within organic chemistry, the following

diagram illustrates its hierarchical classification. This relationship is crucial for systematic

naming, understanding isomeric relationships, and predicting properties based on structural

class.

Alkane
(CnH2n+2)

Decane
(C10H22)

n=10

Isodecane
(Branched C10H22 Isomer)

Isomer of

2,2,4,4-Tetramethylhexane

Specific Isomer

Click to download full resolution via product page

Figure 2: Hierarchical Classification of 2,2,4,4-Tetramethylhexane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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